Cas no 1227598-93-7 (4-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1227598-93-7
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4689394
• Update Time: 2025-06-15

4-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methoxy-6-(trifluoromethyl)pyridine
• FCH1155798
• 4-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F4NO/c1-13-6-3-4(8)2-5(12-6)7(9,10)11/h2-3H,1H3
• InChI Key： BVGODMDKVGLLRE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(N=1)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 22.1

Additional information on 4-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine

Recent Advances in the Application of 4-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine (CAS: 1227598-93-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine (CAS: 1227598-93-7) has emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing heterocyclic frameworks that exhibit potent pharmacological properties. This research briefing synthesizes the latest findings on its applications, synthetic methodologies, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of this fluorinated pyridine derivative in the design of novel kinase inhibitors. Researchers utilized 1227598-93-7 as a building block to develop compounds targeting the JAK-STAT pathway, achieving nanomolar inhibitory activity through strategic incorporation of the trifluoromethyl group for enhanced binding affinity. Molecular docking simulations revealed critical interactions with hinge-region residues of the kinase domain.

In synthetic chemistry, innovative approaches have been reported for the scalable production of 4-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine. A continuous flow chemistry protocol (2024, Organic Process Research & Development) achieved 85% yield with reduced hazardous waste generation compared to batch processes. The methodology employed Pd-catalyzed cross-coupling of 2,6-dibromopyridine followed by selective fluorination, addressing previous challenges in regioselectivity.

Pharmacokinetic studies of derivatives containing this scaffold have shown improved metabolic stability attributed to the fluorine atoms. The 2024 ADMET profiling data indicate enhanced membrane permeability (Papp > 15 × 10^-6 cm/s in Caco-2 assays) and reduced CYP450 inhibition (IC₅₀ > 50 μM for major isoforms), making it particularly valuable for CNS-targeting drug candidates.

Emerging applications in radiopharmaceuticals have been reported, where the fluorine-18 labeled analog of this compound serves as a versatile prosthetic group for PET tracer development. Recent preclinical studies demonstrate its utility in imaging neuroinflammation markers with high target-to-background ratios (>8:1 at 60 min post-injection).

Ongoing clinical trials (Phase I/II) are evaluating several drug candidates incorporating this structural motif, including a dual PI3K/mTOR inhibitor for oncology indications and a novel antiviral agent against emerging RNA viruses. Preliminary data suggest favorable safety profiles and promising efficacy signals.

The commercial availability of 4-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine from major specialty chemical suppliers (≥98% purity, GMP-grade options) has facilitated broader adoption in drug discovery programs. Current market analysis projects a 12.7% CAGR for fluorinated pyridine intermediates through 2028, driven by demand for targeted therapies.